Cas no 1493956-03-8 (1-ethoxy-4-(2-methylbutan-2-yl)cyclohexylmethanamine)
1-ethoxy-4-(2-methylbutan-2-yl)cyclohexylmethanamine Chemical and Physical Properties
Names and Identifiers
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- 1-ethoxy-4-(2-methylbutan-2-yl)cyclohexylmethanamine
- AKOS015415092
- [1-ethoxy-4-(2-methylbutan-2-yl)cyclohexyl]methanamine
- 1493956-03-8
- EN300-1143786
-
- Inchi: 1S/C14H29NO/c1-5-13(3,4)12-7-9-14(11-15,10-8-12)16-6-2/h12H,5-11,15H2,1-4H3
- InChI Key: ZJDGIQOGRQKIHK-UHFFFAOYSA-N
- SMILES: O(CC)C1(CN)CCC(CC1)C(C)(C)CC
Computed Properties
- Exact Mass: 227.224914549g/mol
- Monoisotopic Mass: 227.224914549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 35.2Ų
1-ethoxy-4-(2-methylbutan-2-yl)cyclohexylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1143786-1.0g |
[1-ethoxy-4-(2-methylbutan-2-yl)cyclohexyl]methanamine |
1493956-03-8 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1143786-0.05g |
[1-ethoxy-4-(2-methylbutan-2-yl)cyclohexyl]methanamine |
1493956-03-8 | 95% | 0.05g |
$468.0 | 2023-10-26 | |
| Enamine | EN300-1143786-0.1g |
[1-ethoxy-4-(2-methylbutan-2-yl)cyclohexyl]methanamine |
1493956-03-8 | 95% | 0.1g |
$490.0 | 2023-10-26 | |
| Enamine | EN300-1143786-0.25g |
[1-ethoxy-4-(2-methylbutan-2-yl)cyclohexyl]methanamine |
1493956-03-8 | 95% | 0.25g |
$513.0 | 2023-10-26 | |
| Enamine | EN300-1143786-0.5g |
[1-ethoxy-4-(2-methylbutan-2-yl)cyclohexyl]methanamine |
1493956-03-8 | 95% | 0.5g |
$535.0 | 2023-10-26 | |
| Enamine | EN300-1143786-1g |
[1-ethoxy-4-(2-methylbutan-2-yl)cyclohexyl]methanamine |
1493956-03-8 | 95% | 1g |
$557.0 | 2023-10-26 | |
| Enamine | EN300-1143786-2.5g |
[1-ethoxy-4-(2-methylbutan-2-yl)cyclohexyl]methanamine |
1493956-03-8 | 95% | 2.5g |
$1089.0 | 2023-10-26 | |
| Enamine | EN300-1143786-5g |
[1-ethoxy-4-(2-methylbutan-2-yl)cyclohexyl]methanamine |
1493956-03-8 | 95% | 5g |
$1614.0 | 2023-10-26 | |
| Enamine | EN300-1143786-10g |
[1-ethoxy-4-(2-methylbutan-2-yl)cyclohexyl]methanamine |
1493956-03-8 | 95% | 10g |
$2393.0 | 2023-10-26 |
1-ethoxy-4-(2-methylbutan-2-yl)cyclohexylmethanamine Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 1-ethoxy-4-(2-methylbutan-2-yl)cyclohexylmethanamine
Comprehensive Overview of 1-ethoxy-4-(2-methylbutan-2-yl)cyclohexylmethanamine (CAS No. 1493956-03-8)
1-ethoxy-4-(2-methylbutan-2-yl)cyclohexylmethanamine is a specialized organic compound with a unique structural configuration, combining a cyclohexyl ring with ethoxy and branched alkyl substituents. This molecule has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive derivatives. The CAS registry number 1493956-03-8 serves as a critical identifier for researchers sourcing this compound in drug discovery pipelines.
Recent studies highlight the significance of cyclohexylmethanamine derivatives in modulating central nervous system (CNS) targets. The ethoxy and 2-methylbutan-2-yl moieties in this compound may influence lipophilicity and blood-brain barrier permeability – key parameters in neuropharmacology. Analytical techniques like HPLC-MS and NMR spectroscopy confirm the high purity (>98%) of synthesized batches, meeting stringent requirements for preclinical evaluations.
The synthetic route to 1-ethoxy-4-(2-methylbutan-2-yl)cyclohexylmethanamine typically involves multi-step organic transformations, including Grignard reactions and reductive amination. Process chemists have optimized these methods to improve yield while minimizing environmental impact, aligning with green chemistry principles. These advancements address growing concerns about sustainable synthesis in the pharmaceutical industry.
In material science applications, the steric bulk of the 2-methylbutan-2-yl group has shown promise in creating novel liquid crystal formulations. The compound's amphiphilic character enables self-assembly behaviors that could benefit display technologies – a hot topic in advanced materials research. Patent databases reveal increasing interest in such applications since 2020.
Stability studies indicate 1493956-03-8 maintains integrity under standard storage conditions (2-8°C in inert atmosphere), though the methanamine functionality warrants protection from moisture. Proper handling protocols ensure consistent performance in downstream applications, whether as a chiral auxiliary or catalyst ligand in asymmetric synthesis.
Emerging research explores the compound's potential in fragrance chemistry, where its structural complexity could contribute to novel olfactory profiles. The ethoxy-cyclohexyl segment particularly interests perfumers seeking sustainable alternatives to traditional ingredients – a market projected to grow 6.2% annually through 2028.
Regulatory databases confirm 1-ethoxy-4-(2-methylbutan-2-yl)cyclohexylmethanamine is not currently classified under restricted substance lists in major markets. However, researchers should verify regional chemical inventories (e.g., TSCA, REACH) before commercial development, as regulatory landscapes evolve with new scientific findings.
Analytical characterization data reveals distinctive spectral fingerprints for this compound: 1H NMR shows characteristic splits between 0.8-1.5 ppm (alkyl protons) and 2.5-3.2 ppm (methanamine protons). These markers assist in quality control during scale-up processes – a frequent concern among manufacturers addressing supply chain challenges post-pandemic.
The compound's logP value (estimated 3.1±0.2) suggests favorable membrane permeability, explaining its utility in prodrug design. Medicinal chemists are investigating N-functionalized derivatives as potential kinase inhibitors, capitalizing on the scaffold's three-dimensional complexity to achieve selective target engagement.
Industrial applications extend to polymer chemistry, where the branched cyclohexylamine structure acts as a chain modifier in polyurethane formulations. This aligns with manufacturer demands for materials with enhanced thermal stability – particularly in electric vehicle components where temperature resistance is paramount.
Safety assessments indicate 1493956-03-8 requires standard laboratory precautions (gloves, eye protection). While not classified as acutely toxic, its amine functionality warrants proper ventilation during handling – a best practice emphasized in recent laboratory safety guidelines from ACS and OSHA.
Future research directions may explore the compound's electrochemical properties, given increasing interest in amine-containing materials for battery technologies. The tertiary carbon center adjacent to the cyclohexyl ring presents intriguing possibilities for radical stabilization in energy storage applications.
For researchers sourcing this material, verified suppliers typically provide certificates of analysis including: 1) Purity by GC/HPLC 2) Residual solvent content 3) Water content (KF) 4) Heavy metal screening. These specifications help ensure reproducibility in sensitive applications like catalyst development or formulation science.
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